Cas no 1355248-08-6 (N-[(3-bromo-2-fluorophenyl)methyl]ethanamine)

• Product Name: N-[(3-bromo-2-fluorophenyl)methyl]ethanamine
• CAS No: 1355248-08-6
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 2771451
• PubChem ID: 70699695
• Update Time: 2025-04-21

N-[(3-bromo-2-fluorophenyl)methyl]ethanamine Chemical and Physical Properties

Names and Identifiers

• N-[(3-bromo-2-fluorophenyl)methyl]ethanamine
• 1-Bromo-3-(ethylaminomethyl)-2-fluorobenzene;
• MFCD21333081
• SB77002
• 1355248-08-6
• 1-Bromo-3-(ethylaminomethyl)-2-fluorobenzene
• BS-25295
• AKOS024438494
• DTXSID80742810
• CS-0212213

• Inchi： 1S/C9H11BrFN/c1-2-12-6-7-4-3-5-8(10)9(7)11/h3-5,12H,2,6H2,1H3
• InChI Key： DHRNGOKGZQVRLP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CNCC

Computed Properties

• Exact Mass: 231.00600
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.08860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines